2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one

• Molecular Formula: C15H10BrNO2
• Molecular Weight: 316.15 g/mol
• IUPAC Name: 2-(4-bromophenyl)-6-methyl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C15H10BrNO2/c1-9-2-7-13-12(8-9)15(18)19-14(17-13)10-3-5-11(16)6-4-10/h2-8H,1H3
• InChI Key: LFWAHZXHHFZLJA-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(OC2=O)C3=CC=C(C=C3)Br

Description

2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one, also known as BMB, is a synthetic compound that has been the subject of scientific research due to its potential applications in the field of medicine. BMB belongs to the class of benzoxazinones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one is not fully understood, but several studies have suggested that it may act by inhibiting specific enzymes or pathways. For instance, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been reported to inhibit the activity of bacterial DNA gyrase, which is essential for bacterial replication. In addition, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been shown to inhibit the nuclear factor kappa B (NF-κB) pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been shown to have several biochemical and physiological effects, including antimicrobial, anti-inflammatory, and anticancer activities. 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been reported to inhibit the growth of various microorganisms, including Staphylococcus aureus, Escherichia coli, and Candida albicans. Moreover, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Furthermore, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been reported to induce apoptosis in cancer cells, suggesting its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one in lab experiments is its diverse biological activities, which make it a potential candidate for various applications. Moreover, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one is a synthetic compound, which means that it can be easily synthesized in large quantities. However, one of the limitations of using 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

Several future directions can be explored in the field of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one research. One of the potential directions is to investigate the mechanism of action of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one in more detail, which may help in the development of more potent analogs. Moreover, the potential use of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one as an antimicrobial, anti-inflammatory, or anticancer agent can be further investigated in animal models. Furthermore, the potential toxicity of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one can be studied in more detail to determine its safety profile. Finally, the development of novel synthesis methods for 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one can be explored to improve its yield and purity.
Conclusion:
In conclusion, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one is a synthetic compound that has been the subject of scientific research due to its potential applications in the field of medicine. 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one exhibits diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The synthesis of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one involves the reaction of 4-bromobenzaldehyde with 2-amino-4-methylphenol. The mechanism of action of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one is not fully understood, but several studies have suggested that it may act by inhibiting specific enzymes or pathways. 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has several advantages and limitations for lab experiments, and several future directions can be explored in the field of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one research.

Synthesis Methods

The synthesis of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one involves the reaction of 4-bromobenzaldehyde with 2-amino-4-methylphenol in the presence of acetic acid and acetic anhydride. The resulting product is then treated with sodium hydroxide to yield 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one. The synthesis of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been reported in several scientific publications, and the compound has been synthesized using different methods.

Scientific Research Applications

2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been the subject of scientific research due to its potential applications in the field of medicine. Several studies have reported the biological activities of 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one, including its antimicrobial, anti-inflammatory, and anticancer properties. 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and viruses. In addition, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, 2-(4-bromophenyl)-6-methyl-4H-3,1-benzoxazin-4-one has been shown to induce apoptosis in cancer cells, suggesting its potential use as an anticancer agent.